Cas no 141644-91-9 ((5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone)

• Product Name: (5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone
• CAS No: 141644-91-9
• MF: C₃₀H₄₂N₂O₃
• MW: 478.666088581085
• MDL: MFCD18089850
• CID: 835710
• PubChem ID: 11488441
• Update Time: 2025-06-03

(5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-butylbenzofuran-3-yl)(4-(3-(dibutylamino)propoxy)phenyl)methanone
• 2-Butyl-3-(4-(3-dibutylaminopropoxy)benzoyl)-5-aminobenzofuran
• (5-AMINO-2-BUTYL-3-BENZOFURANYL)[4-[3-(DIBUTYLAMINO)PROPOXY]PHENYL]METHANONE
• (5-Amino-2-butylbenzofuran-3-yl)(4-(3-(dibutyl-amino)propoxy)phenyl)methanone
• Dronedarone
• Methanone, (5-amino-2-butyl-3-benzofuranyl)[4-[3-(dibutylamino)propoxy]phenyl]-
• (5-amino-2-butyl-1-benzofuran-3-yl)[4-[3'-(di-n-butylamino)propoxy]-phenyl]-methanone
• 2-n-butyl-3-{4-[3-(di-n-butylamino)propoxy]-benzoyl}-5-aminobenzofuran
• 5-amino-2-butyl-3-(4-[3-(dibutylamino)propoxy]benzoyl) benzofuran
• AGN-PC-00A433
• AK103616
• CTK8C0411
• KB-62896
• MET057
• SureCN282404
• (5-amino-2-butyl-1-benzofuran-3-yl)-[4-[3-(dibutylamino)propoxy]phenyl]methanone
• SPIIBUQYWNFELT-UHFFFAOYSA-N
• C30H42N2O3
• AX8235155
• Y0386
• 644A919
• 5-amino-2-butyl-3-(4-[3-(dibutylamino)propoxy]benzoyl)benzofuran
• 5-Amino-2-butylbenzofuran-3-yl[4-[3-(dibutylamino)propoxy]phenyl
• 5-amino-3-[4-(3-di-n-butylamino-propoxy)benzoyl]-2-n-butyl benzofuran
• (5-Amino-2-butyl-1-benzofuran-3-yl)-(4-(3-(dibutylamino)propoxy)phenyl)methanone
• 2-BUTYL-3-{4-[3-(DIBUTYLAMINO)PROPOXY]BENZOYL}-1-BENZOFURAN-5-AMINE
• BDBM50568189
• CS-M0184
• AKOS015901880
• DRONEDARONE HYDROCHLORIDE IMPURITY B [EP IMPUITY]
• (5-amino-2-butyl-benzofuran-3-yl)-[4-(3-dibutylamino-propoxy)-phenyl]-methanone
• UNII-HJS89VA2WC
• (5-Amino-2-butyl-3-benzofuranyl)(4-(3-(dibutylamino)propoxy)phenyl)methanone
• Methanone, (5-amino-2-butyl-3-benzofuranyl)[4-[3-(dibutylamino)propoxy]phenyl]-; (5-Amino-2-butyl-3-benzofuranyl)[4-[3-(dibutylamino)propoxy]phenyl]methanone; 5-Amino-2-butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]benzofuran
• DTXSID00467457
• (5-Amino-2-butyl-1-benzofuran-3-yl){4-[3-(dibutylamino)propoxy]phenyl}methanone
• Dronedarone metabolite, SR 33580
• Methanone, (5-amino-2-butyl-3-benzofuranyl)(4-(3-(dibutylamino)propoxy)phenyl)-
• CS-13420
• 5-Amino-2-butyl-3-(4-(3-(dibutylamino)propoxy)benzoyl)benzofuran
• SCHEMBL282404
• CHEMBL4877298
• DB-063391
• 2-(n-butyl)-3-(4-{3-[di(n-butyl)amino]propoxy}benzoyl)-5-aminobenzofuran
• 141644-91-9
• HJS89VA2WC
• SR-33580
• (5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone

• MDL： MFCD18089850
• Inchi： 1S/C30H42N2O3/c1-4-7-11-28-29(26-22-24(31)14-17-27(26)35-28)30(33)23-12-15-25(16-13-23)34-21-10-20-32(18-8-5-2)19-9-6-3/h12-17,22H,4-11,18-21,31H2,1-3H3
• InChI Key： SPIIBUQYWNFELT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C2C=C(C=CC=2OC=1CCCC)N)=O)CCCN(CCCC)CCCC

Computed Properties

• Exact Mass: 478.31976
• Monoisotopic Mass: 478.31954321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7
• XLogP3: 7.6

Experimental Properties

• Density: 1.066
• Boiling Point: 630.151°C at 760 mmHg
• Flash Point: 334.904°C
• Refractive Index: 1.564
• PSA: 68.7
• LogP: 7.84090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone

Compound CAS No. 141644-91-9: (5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone

(5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone is a complex organic compound with the CAS registry number 141644-91-9. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a benzofuran moiety and a methanone group. The structure of this compound is characterized by a benzofuran ring system substituted with an amino group at position 5, a butyl group at position 2, and a propoxyphenylmethanone group at position 3. The propoxyphenylmethanone group itself contains a dibutylamino substituent, adding complexity to the molecule.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly oxidation or reduction steps. The presence of multiple functional groups—such as the amino, butyl, and dibutylamino groups—suggests that this compound may have applications in various fields, including pharmaceuticals, agrochemicals, or advanced materials. Recent studies have highlighted the potential of such compounds in drug design due to their ability to modulate biological targets through diverse interaction mechanisms.

One of the key features of this compound is its structural diversity, which allows for extensive chemical modifications. Researchers have explored the impact of substituent variations on the compound's physicochemical properties and biological activity. For instance, altering the length or nature of the alkyl chains (e.g., butyl groups) can significantly influence solubility, stability, and bioavailability. Similarly, modifying the amino groups can affect hydrogen bonding capabilities and overall reactivity.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. These studies provide insights into its electronic structure, conformational flexibility, and potential binding modes with biological macromolecules such as proteins or nucleic acids. Such information is invaluable for optimizing the compound's performance in therapeutic applications.

In terms of applications, (5-Amino-2-butyl-3-benzofuranyl)4-3-(dibutylamino)propoxyphenylmethanone has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways. Additionally, its photophysical properties make it a candidate for use in optoelectronic materials or sensors.

The safety and toxicity profiles of this compound are critical considerations for its practical applications. Preliminary toxicity studies indicate that it exhibits moderate cytotoxicity against certain cancer cell lines, suggesting potential anticancer activity. However, further research is required to fully understand its pharmacokinetics and long-term effects in vivo.

In conclusion, CAS No. 141644-91-9 represents a versatile and intriguing molecule with significant potential across multiple disciplines. Its complex structure and functional diversity make it an attractive target for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing innovative solutions in chemistry and related fields.